N-(5-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-fluorobenzamide

• IUPAC Name: N-[5-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-fluorobenzamide
• InChI: InChI=1S/C19H17FN4O2S2/c1-11-5-3-8-15(12(11)2)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-6-4-7-14(20)9-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: OFVYQOSHIAAFHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H17FN4O2S2
• Molecular Weight: 416.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a thiadiazole ring, a benzamide group, and a fluorine atom, which could potentially contribute to its reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiadiazole ring and the benzamide group could potentially influence its shape and electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the thiadiazole ring might participate in nucleophilic substitution reactions, while the benzamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom could affect its polarity and solubility.

Scientific Research Applications

Mechanism of Formation and Synthetic Methods

The formation of thiadiazoles, including structures similar to the specified compound, involves condensation reactions of thiobenzamide or N-substituted thioureas, leading to various thiadiazole derivatives. These reactions are crucial for developing compounds with potential biological activities. Studies have detailed the synthetic pathways and mechanisms underlying the formation of thiadiazoles, providing a foundational understanding for creating similar compounds (Forlani et al., 2000).

Antimicrobial and Antitumor Applications

Research has focused on the synthesis of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial analogs. These compounds have shown significant activity against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Desai et al., 2013). Additionally, benzothiazole acylhydrazones have been synthesized and evaluated as anticancer agents, indicating the therapeutic potential of thiadiazole derivatives in oncology (Osmaniye et al., 2018).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Based on its structure, it could potentially pose risks if ingested or come into contact with the skin.

Future Directions

Further studies could be conducted to fully understand the properties and potential applications of this compound. This could include experimental synthesis, detailed structural analysis, and biological testing.